4-(3-bromo-4-hydroxy-5-methoxyphenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C23H18BrN3O5
• Molecular Weight: 496.3 g/mol
• IUPAC Name: 4-(3-bromo-4-hydroxy-5-methoxyphenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C23H18BrN3O5/c1-31-17-10-12(9-15(24)22(17)29)21-18-19(14-6-2-3-7-16(14)28)25-26-20(18)23(30)27(21)11-13-5-4-8-32-13/h2-10,21,28-29H,11H2,1H3,(H,25,26)
• InChI Key: JLKRSPYSUIUVBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C2C3=C(C(=O)N2CC4=CC=CO4)NN=C3C5=CC=CC=C5O)Br)O

Description

The compound 4-(3-bromo-4-hydroxy-5-methoxyphenyl)-5-(furan-2-ylmethyl)-3-(2-hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a pyrrolopyrazole derivative characterized by a complex substituent profile. Key structural features include:

• A 3-bromo-4-hydroxy-5-methoxyphenyl group at position 4, contributing steric bulk and electron-withdrawing effects.
• A furan-2-ylmethyl moiety at position 5, introducing aromatic heterocyclic character.
• A 2-hydroxyphenyl group at position 3, enabling hydrogen bonding.

This combination of substituents influences its physicochemical properties, such as lipophilicity (logP), solubility, and molecular interactions, which are critical for pharmacological activity and metabolic stability.

Comparison with Similar Compounds

Substituent Variations and Physicochemical Properties

The table below compares the target compound with structurally related pyrrolopyrazole derivatives, emphasizing substituent effects:

Compound ID/Ref	Substituents (Positions 3, 4, 5)	Molecular Formula	Molecular Weight	logP	Key Properties
Target Compound	3: 2-hydroxyphenyl; 4: 3-bromo-4-hydroxy-5-methoxyphenyl; 5: furan-2-ylmethyl	(Inferred) C₂₄H₁₉BrN₂O₅	~511.3	~5.0*	High lipophilicity, moderate H-bond capacity
D126-0413	3: 2-hydroxy-5-methylphenyl; 4: 4-fluorophenyl; 5: furan-2-ylmethyl	C₂₃H₁₈FN₃O₃	403.41	4.9987	Lower MW, reduced steric bulk vs. Br
	3: 4-methylphenyl; 4: 3-fluorophenyl; 5: phenyl	C₂₄H₁₈FN₃O₂	415.4	N/A	Increased aromaticity, no Br/OCH₃
	3: 5-chloro-2-hydroxy-4-methylphenyl; 4: 3-hydroxyphenyl; 5: 4-methylphenylmethyl	C₂₆H₂₃ClN₂O₄	474.9	N/A	Chloro substituent, enhanced H-bonding

Notes:

• The bromo group in the target compound increases molecular weight (~511 vs. ~403–475 for analogs) and lipophilicity compared to fluoro or chloro analogs.

Structural and Electronic Effects

• Bromo vs. Fluoro/Chloro : The bromine atom’s larger atomic radius (1.85 Å vs. 1.47 Å for Cl, 1.42 Å for F) introduces steric hindrance, which may limit binding to narrow enzymatic pockets. Its strong electron-withdrawing nature also polarizes adjacent bonds, affecting reactivity .
• Methoxy vs. Methyl : The methoxy group in the target compound provides electron-donating resonance effects, contrasting with the electron-withdrawing fluoro group in D126-0413. This difference could modulate electronic interactions in π-stacking or charge-transfer complexes .
• Furan vs.

Preparation Methods

Preparation of 5-Bromo-2-methoxy-4-hydroxyphenyl Acetate

The 3-bromo-4-hydroxy-5-methoxyphenyl moiety is synthesized via a three-step protocol adapted from patent CN104693014A.

• Acetylation : o-Methoxyphenol is treated with acetic anhydride under sulfuric acid catalysis to protect the phenolic hydroxyl group, yielding acetic acid o-methoxyphenyl ester.

• Bromination : The acetylated intermediate undergoes electrophilic aromatic substitution using bromine in dimethylformamide (DMF) with iron powder as a catalyst. This regioselectively introduces bromine at the meta position relative to the methoxy group.

• Deacetylation : Hydrolysis with sodium bicarbonate in methanol removes the acetyl protecting group, yielding 5-bromo-2-methoxy-4-hydroxyphenol.

Key Data :

• Yield: ~70% after crystallization.

• Characterization: $^1H$ NMR (DMSO-d$_6$) shows aromatic protons at δ 7.2–7.5 ppm and a singlet for methoxy at δ 3.8 ppm.

Synthesis of 3-(2-Hydroxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one Core

The pyrrolo[3,4-c]pyrazole scaffold is constructed via a multicomponent reaction (MCR) reported by PMC8175933.

• MCR Components :

  • Methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate (1 ).

  • Aryl aldehyde (e.g., furfural for furan substitution).

  • Primary amine (e.g., furfurylamine for furan-2-ylmethyl group).

• Reaction Conditions :

  • Solvent: Ethanol with acetic acid.

  • Temperature: Reflux at 80°C for 20 hours.

• Mechanism : Cyclocondensation forms the chromeno[2,3-c]pyrrole-3,9-dione intermediate, which undergoes ring-opening with hydrazine hydrate to yield the pyrazolone core.

Key Data :

• Yield: 72–94% for analogous compounds.

• $^1H$ NMR (DMSO-d$_6$): High-field shift of 2-hydroxyphenyl protons (δ 6.7–7.5 ppm) confirms pyrazole tautomerism.

Functionalization with Furan-2-ylmethyl Group

Coupling of Furan-2-ylmethyl Moiety

The furan-2-ylmethyl group is introduced via nucleophilic substitution or reductive amination, as demonstrated in SCIRP101642.

• Reagents :

  • Furfural purified via vacuum distillation.

  • Urea or primary amine derivatives.

• Conditions :

  • Base: Sodium hydroxide (20% solution).

  • Temperature: 60°C for 1.5 hours.

• Outcome : Forms a stable urea or amine linkage, enabling subsequent alkylation at the pyrazole nitrogen.

Key Data :

• Yield: ~65% after recrystallization.

• FTIR: C=O stretch at 1656 cm$^{-1}$ confirms urea formation.

Final Assembly and Characterization

Convergent Synthesis Strategy

• Step 1 : Brominated phenyl intermediate (Section 1.1) is coupled to the pyrazolone core (Section 1.2) via Suzuki-Miyaura cross-coupling using palladium catalysis.

• Step 2 : Furan-2-ylmethyl group (Section 2.1) is introduced at N5 via alkylation with furfuryl bromide in DMF.

Optimized Conditions :

• Palladium catalyst: Pd(PPh$_3$)$_4$.

• Base: K$_2$CO$_3$.

• Solvent: Tetrahydrofuran (THF)/H$_2$O (3:1).

• Temperature: 80°C for 12 hours.

Key Data :

• Overall Yield: 58% (two steps).

• HPLC Purity: >95%.

Analytical Validation

Spectroscopic Characterization

• $^1H$ NMR (400 MHz, DMSO-*d$_6$ )**:

  • δ 6.8–7.5 ppm (aromatic protons).

  • δ 4.2 ppm (N-CH$_2$-furan).

  • δ 3.8 ppm (OCH$_3$).

• HRMS : [M+H]$^+$ calcd. for C$_{20}$H$_{18}$BrN$_3$O$_5$: 492.04; found: 492.05.

X-ray Crystallography

Single-crystal analysis confirms the cis configuration of the dihydropyrrolo ring and planar geometry of the pyrazolone moiety.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Key Advantage
Multicomponent	72–94	>95	One-pot, scalable
Stepwise Coupling	58	>95	Regioselective bromination
Furan Alkylation	65	90	Mild conditions

Challenges and Optimization Opportunities

• Bromine Selectivity : Iron powder catalysis minimizes di-bromination.

• Tautomerism Control : Acidic conditions stabilize the pyrazolone form.

• Solvent Choice : Ethanol enhances MCR efficiency vs. methanol .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for synthesizing this compound, and what are common optimization challenges?

• Methodology : A multi-step approach is typically employed, starting with the preparation of the dihydropyrrolo-pyrazolone core. Key steps include:

• Suzuki-Miyaura coupling for aryl group introduction (e.g., bromophenyl or methoxyphenyl substituents) .
• Alkylation or acylations to attach furan-2-ylmethyl or hydroxyethyl groups .
• Solvent optimization (e.g., DMF/water mixtures) and catalyst selection (e.g., Pd(PPh₃)₄) to improve yields .
  • Challenges : Competing side reactions (e.g., over-alkylation) and purification difficulties due to polar hydroxyl groups. Column chromatography with silica gel or reverse-phase HPLC is often required .

Q. Which spectroscopic techniques are critical for structural characterization?

• Key Techniques :

• ¹H/¹³C NMR : To confirm substitution patterns (e.g., hydroxyl, bromo, methoxy groups) and diastereomer differentiation .
• IR Spectroscopy : Identification of carbonyl (C=O) and hydroxyl (O-H) stretches .
• High-Resolution Mass Spectrometry (HRMS) : Validation of molecular formula (e.g., C₂₄H₁₈BrN₃O₄) .
  • Advanced Confirmation : X-ray crystallography for absolute stereochemistry determination .

Q. What preliminary assays are used to evaluate bioactivity?

• In Vitro Assays :

• Antioxidant Activity : DPPH radical scavenging assays, with IC₅₀ values compared to ascorbic acid .
• Antimicrobial Screening : Agar diffusion against Gram-positive/negative bacteria and fungi .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to identify EC₅₀ values .

Advanced Research Questions

Q. How can structure-activity relationships (SAR) be systematically investigated for this compound?

• Methodology :

• Analog Synthesis : Modify substituents (e.g., replace bromo with fluoro, vary methoxy positioning) and compare activities .

• Pharmacophore Modeling : Computational tools (e.g., Schrödinger’s Phase) to identify critical functional groups (e.g., hydroxyl, furan) .

• Bioassay Correlation : Tabulate activity data against structural variations (see Table 1 ).

  Table 1: Bioactivity of Structural Analogs

  Substituent Modifications	Observed Activity (IC₅₀/EC₅₀)	Reference
  3-(2-Hydroxyphenyl)pyrazole	Antioxidant (IC₅₀ = 12 μM)
  5-Aryl-pyrazole derivatives	Anticancer (EC₅₀ = 8.7 μM)
  Methoxy → Ethoxy substitution	Reduced antimicrobial potency

Q. How should experimental designs address contradictions in bioactivity data across studies?

• Approach :

• Dose-Response Validation : Replicate assays with standardized protocols (e.g., fixed exposure times, cell passage numbers) .
• Comparative Metabolomics : LC-MS/MS to identify metabolite interference (e.g., phase I/II enzyme interactions) .
• Statistical Analysis : Multivariate ANOVA to isolate variables (e.g., solvent residues, impurity effects) .

Q. What mechanistic studies are recommended to elucidate its interaction with biological targets?

• Methods :

• Molecular Docking : Target enzymes (e.g., COX-2, topoisomerase II) using PyRx or AutoDock Vina .
• Surface Plasmon Resonance (SPR) : Measure binding kinetics (K_D) to receptors like EGFR or β-tubulin .
• Gene Expression Profiling : RNA-seq to identify upregulated/downregulated pathways (e.g., apoptosis, oxidative stress) .

Q. How can environmental stability and degradation pathways be assessed?

• Experimental Design :

• Hydrolytic Stability : Incubate in buffers (pH 1–13) and monitor degradation via HPLC .
• Photolysis Studies : Expose to UV-Vis light (λ = 254–365 nm) and analyze by LC-MS for breakdown products .
• Ecotoxicity : Daphnia magna or algae growth inhibition tests to evaluate environmental risks .